Cas no 942006-40-8 (3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide)

• Product Name: 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide
• CAS No: 942006-40-8
• MF: C₁₈H₁₈N₂O₄S₂
• MW: 390.476521968842
• CID: 5502591
• Update Time: 2025-07-22

3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide
• 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide

• Inchi： 1S/C18H18N2O4S2/c1-12-19-16-11-13(3-8-17(16)25-12)20-18(21)9-10-26(22,23)15-6-4-14(24-2)5-7-15/h3-8,11H,9-10H2,1-2H3,(H,20,21)
• InChI Key： YERSZMXHIPNYGD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide

Introduction to 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide (CAS No. 942006-40-8) and Its Applications in Modern Chemical Biology

The compound 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide, identified by the CAS number 942006-40-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The presence of both a 4-methoxybenzenesulfonyl group and a 2-methyl-1,3-benzothiazol-5-yl moiety suggests a multifaceted interaction profile, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating benzothiazole derivatives. The benzothiazole scaffold, known for its broad biological activity, has been extensively studied for its role in modulating various cellular processes. In particular, the 2-methyl-1,3-benzothiazol-5-yl substituent in this compound contributes to its unique pharmacophoric properties, enabling interactions with biological targets that may not be accessible to simpler molecules.

The 4-methoxybenzenesulfonyl group further enhances the compound's potential by introducing a hydrophobic aromatic ring system capable of engaging in π-stacking interactions and other non-covalent bindings. These features are particularly relevant in the design of small molecules that require precise spatial orientation within biological macromolecules. The propanamide linker connecting these two functional groups not only provides structural stability but also influences the compound's solubility and metabolic fate, critical factors in drug development.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. The benzothiazole moiety, in particular, has been shown to interact with specific amino acid residues in target proteins, leading to conformational changes that can alter enzyme function.

The 4-methoxybenzenesulfonyl group has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and selectivity. This moiety is known to engage in hydrogen bonding interactions with polar residues in protein active sites, further enhancing the compound's ability to modulate biological processes. The combination of these features makes 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide a compelling candidate for further investigation.

Advances in computational chemistry have enabled the rapid screening of such compounds for their potential biological activity. Molecular docking simulations have been employed to predict how this molecule might interact with various biological targets. These simulations have revealed promising binding affinities with several enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The integration of the 4-methoxybenzenesulfonyl group with the 2-methyl-1,3-benzothiazol-5-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core aromatic ring systems efficiently.

From a pharmacokinetic perspective, the propanamide linker plays a crucial role in determining how the compound is metabolized within the body. Studies have shown that amide-linked molecules often exhibit favorable pharmacokinetic profiles due to their stability and resistance to enzymatic degradation. This characteristic makes 3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide an attractive candidate for further development as a therapeutic agent.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this molecule make it suitable for designing novel materials with specific properties, such as enhanced binding affinity or improved stability under various conditions.

In conclusion,3-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide (CAS No. 942006-40-8) represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and multifaceted interaction profile make it a promising candidate for further exploration in drug discovery and molecular targeting. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional insights into its potential will emerge.